Cas no 99138-83-7 (1H-Benzimidazol-2-amine, 1-[(3-fluorophenyl)methyl]-)

• Product Name: 1H-Benzimidazol-2-amine, 1-[(3-fluorophenyl)methyl]-
• CAS No: 99138-83-7
• MF: C₁₄H₁₂FN₃
• MW: 241.263586044312
• CID: 750351
• PubChem ID: 13769638
• Update Time: 2025-04-19

1H-Benzimidazol-2-amine, 1-[(3-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine, 1-[(3-fluorophenyl)methyl]-
• 1-[(3-fluorophenyl)methyl]benzimidazol-2-amine
• 1-[(3-fluorophenyl)methyl]-1H-benzimidazol-2-amine
• DTXSID80548935
• CHEMBL2270746
• SCHEMBL990644
• IGTREIYZVKUTSY-UHFFFAOYSA-N
• 1-(3-Fluorobenzyl)-1H-benzo[d]imidazol-2-amine
• 99138-83-7

• Inchi： 1S/C14H12FN3/c15-11-5-3-4-10(8-11)9-18-13-7-2-1-6-12(13)17-14(18)16/h1-8H,9H2,(H2,16,17)
• InChI Key： IGTREIYZVKUTSY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C(N)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 241.10152556g/mol
• Monoisotopic Mass: 241.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų